Cas no 398130-38-6 (1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-)

1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo- structure
398130-38-6 structure
Product Name:1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-
CAS No:398130-38-6
MF:C13H11N3O2
MW:241.245342493057
CID:1511418
Update Time:2024-08-24

1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-
    • 1H-Pyrrole-3-carbonitrile, 2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-
    • Inchi: 1S/C13H11N3O2/c1-15-6-4-3-5-9(15)7-10-11(8-14)13(18)16(2)12(10)17/h3-7H,1-2H3
    • InChI Key: SWVWECDYSRAPNW-UHFFFAOYSA-N
    • SMILES: N1(C)C(=O)C(C=C2N(C)C=CC=C2)=C(C#N)C1=O

Computed Properties

  • Exact Mass: 241.08523

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 357.9±42.0 °C(Predicted)
  • PSA: 64.41
  • pka: -1.56±0.20(Predicted)
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